Cas no 1421462-60-3 (1-(2-chloro-4-methylphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea)

• Product Name: 1-(2-chloro-4-methylphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea
• CAS No: 1421462-60-3
• MF: C₁₅H₁₃ClN₆O
• MW: 328.756320714951
• CID: 6366865
• PubChem ID: 71789915
• Update Time: 2025-05-25

1-(2-chloro-4-methylphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea
• 1-(2-chloro-4-methylphenyl)-3-(2-imidazol-1-ylpyrimidin-5-yl)urea
• 1421462-60-3
• F6221-0316
• 1-(2-chloro-4-methylphenyl)-3-[2-(1H-imidazol-1-yl)pyrimidin-5-yl]urea
• 1-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-3-(2-chloro-4-methylphenyl)urea
• AKOS024539751

• Inchi： 1S/C15H13ClN6O/c1-10-2-3-13(12(16)6-10)21-15(23)20-11-7-18-14(19-8-11)22-5-4-17-9-22/h2-9H,1H3,(H2,20,21,23)
• InChI Key： FGIYTUHCFJKTSR-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C=C1Cl)C(NC1=CN=C(N2C=NC=C2)N=C1)=O

Computed Properties

• Exact Mass: 328.0839368g/mol
• Monoisotopic Mass: 328.0839368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(2-chloro-4-methylphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea

1-(2-chloro-4-methylphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea: A Comprehensive Overview

The compound 1-(2-chloro-4-methylphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea, identified by the CAS number 1421462-60-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising biological activity, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a urea group linked to a pyrimidine ring, which is further substituted with an imidazole moiety and a chloromethylphenyl group. This combination of functional groups imparts the molecule with versatile reactivity and selectivity, rendering it suitable for applications in drug discovery, material science, and chemical synthesis. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting specific biological pathways.

One of the most notable aspects of this compound is its ability to engage in multiple non-covalent interactions, such as hydrogen bonding and π–π stacking, which are critical for its biological activity. Researchers have exploited these properties to design molecules with enhanced pharmacokinetic profiles, including improved bioavailability and reduced toxicity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases.

In addition to its biological applications, 1-(2-chloro-4-methylphenyl)-3-2-(1H-imidazol-1-yl)pyrimidin-5-ylurea has shown promise in materials science. Its ability to form stable supramolecular assemblies has been leveraged to create advanced materials with tailored optical and electronic properties. A recent investigation in Nature Materials reported on the use of this compound as a building block for self-assembling nanostructures, which could revolutionize the field of nanotechnology.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have developed efficient methodologies to construct the core pyrimidine ring system, often employing transition metal catalysts to achieve high yields and selectivity. These advancements have significantly reduced the cost and complexity of producing this compound on an industrial scale.

Despite its immense potential, there remains a need for further research into the long-term stability and environmental impact of cas no 1421462-60. Ongoing studies are focusing on optimizing its degradation pathways under various environmental conditions to ensure sustainable use. Additionally, efforts are being made to explore its compatibility with existing manufacturing processes and its scalability for large-scale production.

In conclusion, 1-(2-chloro-4-methylphenyl)-3-[5-(imidazolium)]pyrimidine derivative represents a cutting-edge molecule with vast opportunities across diverse fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific breakthroughs. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.